2,4,6-Trimethyltellurane-3,5-dione

• CAS No.: 64116-09-2
• Molecular Formula: C8H12O2Te
• Molecular Weight: 267.8 g/mol
• IUPAC Name: 2,4,6-trimethyltellurane-3,5-dione
• InChI: InChI=1S/C8H12O2Te/c1-4-7(9)5(2)11-6(3)8(4)10/h4-6H,1-3H3
• InChI Key: OCKNZEOJQWBBDL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)C([Te]C(C1=O)C)C

Description

2,4,6-Trimethyltellurane-3,5-dione is an organotellurium compound characterized by a tellurane (six-membered tellurium-containing heterocycle) backbone substituted with three methyl groups at positions 2, 4, and 6, and two ketone groups at positions 3 and 3. The incorporation of tellurium, a metalloid with distinct electronic and steric properties, differentiates this compound from conventional oxygen- or sulfur-containing diones.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4,6-Trimethyltellurane-3,5-dione typically involves the reaction of tellurium tetrachloride with acetone in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate tellurium-containing species, which subsequently undergoes cyclization to form the desired product. The reaction conditions generally include a temperature range of 50-70°C and a reaction time of several hours to ensure complete conversion.

Industrial Production Methods: Industrial production of 2,4,6-Trimethyltellurane-3,5-dione follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between 2,4,6-Trimethyltellurane-3,5-dione and related compounds:

Compound Name	Molecular Formula	Heteroatom	Substituents	Primary Applications
2,4,6-Trimethyltellurane-3,5-dione	C₆H₈O₂Te	Tellurium	2,4,6-Trimethyl	Unknown (potential herbicide)
Pyran-3,5-dione derivatives (e.g., from )	Varies (e.g., C₆H₆O₄)	Oxygen	Methyl, halogen, alkoxy	Herbicides
2,2-Dimethyl-3,5-hexanedione ()	C₈H₁₄O₂	Oxygen	2,2-Dimethyl	Synthetic intermediate
2,2,6,6-Tetramethylheptane-3,5-dione ()	C₁₁H₂₀O₂	Oxygen	2,2,6,6-Tetramethyl	Chelating agent, intermediate

Key Observations:

• Tellurium’s larger atomic radius may also sterically hinder interactions in herbicidal applications .
• Substituent Effects : Methyl groups in the tellurium compound could enhance stability but reduce solubility in polar solvents compared to halogen- or alkoxy-substituted diones (e.g., fluorine/trifluoromethyl variants in ), which are optimized for herbicidal activity .

Physicochemical and Functional Comparisons

Solubility and Stability:

• Oxygen-based diones (e.g., 2,2-Dimethyl-3,5-hexanedione) exhibit moderate solubility in organic solvents due to their ketone groups, making them versatile intermediates .
• Tellurium-containing analogs likely have lower solubility in aqueous systems but may exhibit unique redox behavior due to tellurium’s metalloid nature.

Reactivity:

• Pyran-3,5-diones with halogen substituents () show high electrophilicity, critical for herbicidal action through enzyme inhibition .
• The tellurium compound’s electron-deficient carbonyl groups may similarly react with nucleophiles, but its heavier atom could slow reaction kinetics.